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Compound of Interest

Compound Name: Iron(III) nitrate nonahydrate

Cat. No.: B148018 Get Quote

An In-depth Technical Guide to Iron(III) Nitrate Nonahydrate for Researchers, Scientists, and

Drug Development Professionals.

This technical guide provides a comprehensive overview of the physicochemical properties and

relevant experimental protocols for iron(III) nitrate nonahydrate. The information is intended

for researchers, scientists, and professionals in drug development who may utilize this

compound in synthesis, catalysis, or other laboratory applications.

Quantitative Data Summary
The key quantitative properties of iron(III) nitrate nonahydrate are summarized in the table

below for easy reference.
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Property Value Source

Molar Mass 404.00 g/mol [1][2][3]

403.999 g/mol [4]

Density 1.68 g/cm³ (at 20 °C) [4][5][6]

1.6429 g/cm³ [4]

Melting Point 47.2 °C [5][6]

Boiling Point 125 °C (decomposes) [4]

Solubility in Water Very soluble [3][6]

Experimental Protocols
Detailed methodologies for the synthesis of iron(III) nitrate nonahydrate and the

determination of its density are provided below.

Synthesis of Iron(III) Nitrate Nonahydrate
This protocol describes the synthesis of iron(III) nitrate nonahydrate from iron metal and nitric

acid.[6][7]

Materials:

Iron filings or powder

Concentrated nitric acid (HNO₃)

Distilled water

Beaker

Glass stirring rod

Heating plate (optional)

Filtration apparatus (funnel, filter paper)
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Crystallizing dish

Procedure:

In a well-ventilated fume hood, carefully add iron filings in small portions to a beaker

containing a 4:1 mixture of concentrated nitric acid and water. The reaction is exothermic and

will produce nitrogen oxide gases, which are toxic.

Stir the mixture gently with a glass rod. The reaction can be controlled by the rate of addition

of the iron filings. If necessary, gentle heating can be applied to maintain the reaction, but the

temperature should not exceed 70°C.

Continue adding iron filings until the reaction ceases.

Once the iron has dissolved, filter the resulting solution to remove any unreacted iron or solid

impurities.

Transfer the filtrate to a crystallizing dish and allow it to cool and stand. Pale violet crystals of

iron(III) nitrate nonahydrate will form.

Decant the supernatant liquid and collect the crystals. The crystals can be dried in a

desiccator.

Determination of Density by Liquid Displacement
This protocol outlines the determination of the density of iron(III) nitrate nonahydrate crystals

using the liquid displacement method.

Materials:

Iron(III) nitrate nonahydrate crystals

A liquid in which the salt is insoluble (e.g., a saturated solution of iron(III) nitrate or a non-

polar solvent like hexane)

Graduated cylinder

Analytical balance
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Procedure:

Weigh a sample of dry iron(III) nitrate nonahydrate crystals using an analytical balance.

Record this mass.

Pour a known volume of the chosen liquid into a graduated cylinder. Record this initial

volume (V₁).

Carefully add the weighed crystals to the graduated cylinder, ensuring that all the crystals

are submerged and no liquid splashes out.

Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.

Record the new volume of the liquid in the graduated cylinder (V₂).

The volume of the iron(III) nitrate nonahydrate crystals is the difference between the final

and initial volumes (V = V₂ - V₁).

Calculate the density (ρ) of the crystals using the formula: ρ = mass / V.

Visualization of a Catalytic Application Workflow
Iron(III) nitrate is utilized as a catalyst in various organic reactions. The following diagram

illustrates a generalized workflow for its use in the synthesis of sodium amide from sodium and

ammonia, a reaction it is known to catalyze.[7]
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Click to download full resolution via product page

Caption: Workflow for the iron(III) nitrate catalyzed synthesis of sodium amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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